6-(((4,6-dimethylpyrimidin-2-yl)thio)methyl)-4-oxo-4H-pyran-3-yl 2-(3-methoxyphenoxy)acetate

• IUPAC Name: [6-[(4,6-dimethylpyrimidin-2-yl)sulfanylmethyl]-4-oxopyran-3-yl] 2-(3-methoxyphenoxy)acetate
• InChI: InChI=1S/C21H20N2O6S/c1-13-7-14(2)23-21(22-13)30-12-17-9-18(24)19(10-27-17)29-20(25)11-28-16-6-4-5-15(8-16)26-3/h4-10H,11-12H2,1-3H3
• InChI Key: NAYBKNCIIGWVLZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=N1)SCC2=CC(=O)C(=CO2)OC(=O)COC3=CC=CC(=C3)OC)C
• Molecular Formula: C21H20N2O6S
• Molecular Weight: 428.5 g/mol

Description

6-(((4,6-dimethylpyrimidin-2-yl)thio)methyl)-4-oxo-4H-pyran-3-yl 2-(3-methoxyphenoxy)acetate is a useful research compound. Its molecular formula is C21H20N2O6S and its molecular weight is 428.46. The purity is usually 95%.
BenchChem offers high-quality 6-(((4,6-dimethylpyrimidin-2-yl)thio)methyl)-4-oxo-4H-pyran-3-yl 2-(3-methoxyphenoxy)acetate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 6-(((4,6-dimethylpyrimidin-2-yl)thio)methyl)-4-oxo-4H-pyran-3-yl 2-(3-methoxyphenoxy)acetate including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Activities

• Insecticidal and Antibacterial Potential : The synthesis of pyrimidine linked pyrazole heterocyclics, involving compounds related to the specified chemical structure, has shown significant insecticidal and antimicrobial activities. This suggests potential applications in developing new pesticides and antibacterial agents (Deohate & Palaspagar, 2020).

• Antifungal Effects : Derivatives of dimethylpyrimidin containing heterocyclic compounds have demonstrated antifungal effects against certain types of fungi, indicating their potential in developing antifungal agents (Jafar et al., 2017).

Chemical Synthesis and Characterization

• Heterocyclic System Synthesis : Research into the synthesis of heterocyclic systems from compounds similar to the specified chemical structure has contributed to the understanding of chemical reactivity and the development of new synthetic methodologies. This includes the creation of pyrido[1,2-a]pyrimidin-4-ones, showcasing the versatility of related compounds in synthesizing diverse heterocyclic systems (Selič et al., 1997).

• Crystal Structure Analysis : The detailed characterization, including crystal structure analysis, of compounds with similar structures provides insights into their molecular configurations and potential interactions. This is crucial for designing compounds with desired properties (Mao et al., 2015).

Herbicidal and Antimicrobial Properties

• Herbicidal Activity : Compounds similar to the specified chemical structure have been synthesized and evaluated for their herbicidal activity, demonstrating the potential in agricultural applications for controlling weed growth (Jiang et al., 2010).

• Anticancer and Anti-inflammatory Agents : Novel pyrazolopyrimidines derivatives have been synthesized and evaluated as anticancer and anti-5-lipoxygenase agents, highlighting the potential therapeutic applications of related compounds in treating cancer and inflammation (Rahmouni et al., 2016).